Cas no 1314002-49-7 (1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole)

• Product Name: 1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole
• CAS No: 1314002-49-7
• MF: C₁₃H₁₅IN₂
• MW: 326.176075220108
• CID: 1093987
• PubChem ID: 53309902
• Update Time: 2025-10-28

1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole
• 1-(4-tert-butylphenyl)-5-iodopyrazole
• 1314002-49-7

• Inchi： 1S/C13H15IN2/c1-13(2,3)10-4-6-11(7-5-10)16-12(14)8-9-15-16/h4-9H,1-3H3
• InChI Key： AULKCRCMAGSOFQ-UHFFFAOYSA-N
• SMILES： IC1=CC=NN1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 326.028
• Monoisotopic Mass: 326.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 4.2

Additional information on 1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole

Introduction to 1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole (CAS No. 1314002-49-7)

1-(4-(tert-Butyl)phenyl)-5-iodo-1H-pyrazole (CAS No. 1314002-49-7) is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic compound features a pyrazole core substituted with an iodo group at the 5-position and a 4-(tert-butyl)phenyl moiety at the 1-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The pyrazole scaffold is well-documented for its versatility in medicinal chemistry, serving as a key structural motif in numerous drugs approved for human use. Its five-membered aromatic ring system allows for easy functionalization, making it an ideal candidate for designing molecules with specific biological activities. The iodo substituent at the 5-position of the pyrazole ring introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

The 4-(tert-butyl)phenyl group appended to the pyrazole ring enhances the lipophilicity of the compound, improving its solubility in organic solvents and potentially enhancing its bioavailability when incorporated into drug molecules. This feature is particularly advantageous in pharmaceutical applications where membrane permeability and metabolic stability are critical factors. Furthermore, the tert-butyl group provides steric hindrance, which can influence the binding affinity of the compound to biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have highlighted the utility of 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole as a building block for more complex scaffolds. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzyme families involved in cancer metabolism. By employing palladium-catalyzed cross-coupling reactions, scientists have been able to introduce diverse aryl or vinyl groups at the iodo-substituted position, generating libraries of derivatives with tailored pharmacological profiles.

In addition to its role in oncology research, 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole has shown promise in other therapeutic areas, including anti-inflammatory and antimicrobial applications. The pyrazole core is known to interact with various biological pathways, and modifications at the 4-position and 5-position can fine-tune these interactions. For example, studies have demonstrated that certain derivatives exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The synthesis of 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole typically involves multi-step processes starting from commercially available precursors such as iodopyrazole and 4-tert-butylbromobenzene. The introduction of the iodo group at the 5-position is often achieved through electrophilic aromatic substitution reactions or metal-catalyzed iodination protocols. These synthetic routes are optimized for high yield and purity, ensuring that researchers obtain consistent material suitable for further derivatization.

The compound's stability under various storage conditions is another critical factor that makes it appealing for industrial applications. Unlike some reactive intermediates that require specialized handling, 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole can be stored under ambient conditions without significant degradation, simplifying its handling and transportation. This stability is attributed to the robust nature of the pyrazole ring and the inertness of the iodo substituent under standard laboratory conditions.

From a computational chemistry perspective, 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole has been extensively studied to understand its electronic properties and molecular interactions. Quantum mechanical calculations have revealed that the presence of both electron-withdrawing (iodo group) and electron-donating (tert-butyl group) substituents results in a molecule with balanced electrophilicity and nucleophilicity. This balance is advantageous for designing molecules that can participate in multiple reaction types without requiring extensive modifications.

The growing interest in 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole has also spurred innovation in green chemistry approaches. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high reaction efficiency. Such environmentally conscious methodologies align with global efforts to promote sustainable chemical practices in pharmaceutical research.

In conclusion, 1-(4-(tert-butyl)phenyl)-5-iodo-1H-pyrazole (CAS No. 1314002-49-7) represents a versatile and valuable intermediate with broad applications in medicinal chemistry. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.